Cas no 1427378-49-1 (2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride)

• Product Name: 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride
• CAS No: 1427378-49-1
• MF: C₁₄H₂₃ClN₂O₃S
• MW: 334.862021684647
• CID: 4778157
• PubChem ID: 71758007
• Update Time: 2025-11-02

2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride
• Z1486398758
• 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride

• Inchi： 1S/C14H22N2O3S.ClH/c1-3-16(11-12-7-5-4-6-8-12)14(17)13(15)9-10-20(2,18)19;/h4-8,13H,3,9-11,15H2,1-2H3;1H
• InChI Key： PBNSRWMCJBJUAI-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CCC(C(N(CC)CC1C=CC=CC=1)=O)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 397
• Topological Polar Surface Area: 88.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride

Comprehensive Overview of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride (CAS No. 1427378-49-1)

2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride (CAS No. 1427378-49-1) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its methanesulfonyl and benzyl-ethyl functional groups, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting specific enzymatic pathways.

The molecular structure of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride includes a butanamide backbone, which is modified with an amino group and a methanesulfonyl moiety. These features enhance its solubility and reactivity, making it suitable for various synthetic applications. The hydrochloride salt form further improves its stability, ensuring consistent performance in laboratory settings. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in modern drug development.

In the context of current trends, 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride aligns with the growing demand for small-molecule inhibitors and biochemical probes. Researchers are particularly interested in its ability to interact with kinase enzymes, which are critical in diseases like cancer and inflammation. This compound's N-benzyl-N-ethyl substitution pattern is also being studied for its impact on bioavailability and metabolic stability, key factors in pharmacokinetic optimization.

The synthesis of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are optimized for high yield and purity, ensuring reliable results for end-users. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's identity and quality. As the pharmaceutical industry shifts toward precision medicine, compounds like this are becoming invaluable tools for target validation and lead optimization.

Market dynamics for 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride reflect its niche yet expanding role in research. Suppliers are increasingly offering this compound in custom quantities, catering to both academic and industrial laboratories. Its compatibility with high-throughput screening platforms further enhances its appeal, as researchers seek efficient ways to identify new drug candidates. Additionally, the rise of AI-driven drug discovery has spurred interest in such compounds, as they provide valuable data for machine learning models.

From a regulatory standpoint, 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride is classified as a research chemical, with no reported restrictions under current guidelines. However, users are advised to follow standard laboratory safety protocols, including proper ventilation and personal protective equipment. The compound's MSDS provides detailed handling instructions, ensuring safe usage in controlled environments.

Looking ahead, the applications of 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride are expected to grow, particularly in areas like neurodegenerative disease research and immunotherapy. Its versatility as a chemical intermediate makes it a valuable asset for synthetic chemists and pharmacologists alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.

In summary, 2-Amino-N-benzyl-N-ethyl-4-methanesulfonylbutanamide hydrochloride (CAS No. 1427378-49-1) represents a cutting-edge tool for modern research. Its unique properties, combined with the evolving needs of drug discovery, position it as a compound of significant interest. Whether used in medicinal chemistry or biological assays, it offers researchers a reliable and innovative solution for their scientific challenges.